Cas no 1823548-27-1 (6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride)

• Product Name: 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride
• CAS No: 1823548-27-1
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD28166123
• CID: 4776206
• PubChem ID: 91623843
• Update Time: 2025-07-19

6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride
• 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride

• MDL： MFCD28166123
• Inchi： 1S/C10H13N3O2.ClH/c11-6-1-2-8-5(3-6)4-7(9(12)14)10(15)13-8;/h4,6H,1-3,11H2,(H2,12,14)(H,13,15);1H
• InChI Key： BFFZIFIBIGVDEU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C(N)=O)=CC2=C(CCC(C2)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 396
• Topological Polar Surface Area: 98.2

Additional information on 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride

Comprehensive Overview of 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride (CAS No. 1823548-27-1)

The compound 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride (CAS No. 1823548-27-1) is a chemically synthesized derivative of hexahydroquinoline, a scaffold of significant interest in medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including an amino group, a carboxamide moiety, and a hydrochloride salt form, which enhance its solubility and bioavailability. Researchers are increasingly focusing on such derivatives due to their potential applications in targeting enzyme inhibition, receptor modulation, and other therapeutic pathways.

In recent years, the demand for hexahydroquinoline derivatives has surged, driven by their structural versatility and pharmacological potential. The 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride is particularly notable for its role in central nervous system (CNS) research, where it is investigated for its ability to interact with neurotransmitter receptors. This aligns with the growing public interest in neurological health and cognitive enhancement, topics frequently searched in academic and healthcare forums.

The synthesis of 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride involves multi-step organic reactions, including cyclization and amination processes, which are optimized for high yield and purity. Its hydrochloride salt form ensures stability, making it suitable for pharmaceutical formulation and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity, a critical step for regulatory compliance and research reproducibility.

From a commercial perspective, CAS No. 1823548-27-1 is supplied by specialized chemical manufacturers and research reagent providers, catering to academic institutions and pharmaceutical companies. Its applications extend to high-throughput screening (HTS) and structure-activity relationship (SAR) studies, addressing the need for novel bioactive compounds in drug development. The compound’s relevance to cancer research and inflammatory diseases further amplifies its market demand, as these areas dominate current biomedical trends.

Environmental and safety considerations for 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride adhere to standard laboratory protocols, emphasizing proper personal protective equipment (PPE) and waste disposal practices. While not classified as hazardous, its handling requires adherence to Good Laboratory Practice (GLP) guidelines. This aligns with the increasing emphasis on sustainable chemistry and green synthesis methods, which are frequently discussed in scientific literature and industry conferences.

In summary, 6-Amino-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamide hydrochloride represents a promising candidate for further exploration in drug discovery and mechanistic studies. Its structural features and pharmacological potential make it a valuable tool for researchers addressing unmet medical needs, particularly in neurology and oncology. As scientific inquiries into small-molecule therapeutics continue to expand, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy.